Cas no 1167056-07-6 (3,4,7-Trichloro-5-Methoxy 1H-indazole)

• Product Name: 3,4,7-Trichloro-5-Methoxy 1H-indazole
• CAS No: 1167056-07-6
• MF: C₈H₅Cl₃N₂O
• MW: 251.497098684311
• CID: 4561391
• Update Time: 2025-06-09

3,4,7-Trichloro-5-Methoxy 1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3,4,7-Trichloro-5-Methoxy 1H-indazole
• 1H-Indazole, 3,4,7-trichloro-5-methoxy-

• Inchi： 1S/C8H5Cl3N2O/c1-14-4-2-3(9)7-5(6(4)10)8(11)13-12-7/h2H,1H3,(H,12,13)
• InChI Key： RWCWIFBBMLAPBF-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=C(OC)C=C2Cl)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3,4,7-Trichloro-5-Methoxy 1H-indazole

Introduction to 3,4,7-Trichloro-5-Methoxy 1H-indazole (CAS No. 1167056-07-6)

3,4,7-Trichloro-5-Methoxy 1H-indazole, identified by its Chemical Abstracts Service (CAS) number 1167056-07-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 3,4,7-Trichloro-5-Methoxy 1H-indazole, particularly its chloro and methoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and pharmacological exploration.

The indazole core is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, which is often modified through various substitutions to enhance biological activity. In the case of 3,4,7-Trichloro-5-Methoxy 1H-indazole, the presence of three chlorine atoms at the 3, 4, and 7 positions, along with a methoxy group at the 5 position, imparts specific electronic and steric properties that influence its interactions with biological targets. These structural elements are critical in determining its pharmacokinetic behavior and potential therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the binding modes of 3,4,7-Trichloro-5-Methoxy 1H-indazole with biological targets. Studies have shown that the chloro substituents can engage in hydrophobic interactions and π-stacking with aromatic residues in proteins, while the methoxy group can participate in hydrogen bonding or form salt bridges. These interactions are essential for the compound's efficacy and selectivity in drug design.

One of the most promising areas of research involving 3,4,7-Trichloro-5-Methoxy 1H-indazole is its potential as an antimicrobial agent. Emerging evidence suggests that this compound exhibits inhibitory activity against various bacterial and fungal strains. The chloro groups are believed to disrupt microbial cell membranes by interacting with lipid bilayers, while the indazole core can interfere with essential metabolic pathways. Additionally, the methoxy group may enhance solubility and bioavailability, improving the compound's overall pharmacological profile.

In vitro studies have also highlighted the anti-inflammatory properties of 3,4,7-Trichloro-5-Methoxy 1H-indazole. Researchers have observed that it can modulate key inflammatory signaling pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These effects are comparable to those of existing nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting that 3,4,7-Trichloro-5-Methoxy 1H-indazole could be a viable alternative or adjunct therapy for inflammatory conditions.

The synthesis of 3,4,7-Trichloro-5-Methoxy 1H-indazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of pre-formed indazole derivatives followed by selective methylation. Advances in green chemistry principles have led to the development of more sustainable synthetic methods that minimize waste and hazardous byproducts. These innovations are crucial for ensuring the scalability and environmental compatibility of producing 3,4,7-Trichloro-5-Methoxy 1H-indazole on an industrial scale.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 3,4,7-Trichloro-5-Methoxy 1H-indazole in animal models. Preliminary results indicate that the compound exhibits moderate oral bioavailability and rapid distribution throughout the body. Metabolic studies suggest that it is primarily metabolized via cytochrome P450 enzymes into inactive or less active derivatives. Understanding these pharmacokinetic profiles is essential for optimizing dosing regimens and minimizing potential side effects.

The potential therapeutic applications of 3,4,7-Trichloro-5-Methoxy 1H-indazole extend beyond antimicrobial and anti-inflammatory uses. Preliminary research has explored its efficacy in treating neurological disorders such as epilepsy and Alzheimer's disease. The indazole core is known to interact with neurotransmitter receptors and ion channels, which could be leveraged to modulate neuronal activity. Further investigation is needed to fully elucidate these mechanisms and validate their clinical relevance.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of 3,4,7-Trichloro-5-Methoxy 1H-indazole into novel therapeutics. Such partnerships can facilitate access to resources such as high-throughput screening platforms、advanced analytical techniques，and clinical trial infrastructure。By leveraging these resources，the scientific community can accelerate the translation of laboratory findings into tangible medical benefits for patients worldwide。